Cas no 5548-55-0 (1,4-b-D-Cellotetraitol)

• Product Name: 1,4-b-D-Cellotetraitol
• CAS No: 5548-55-0
• Molecular Formula: C₂₄H₄₄O₂₁
• Molecular Weight: 668.59356
• CID: 376699
• PubChem ID: 193406

1,4-b-D-Cellotetraitol Properties

Names and Identifiers

• 1,4-B-D-CELLOTETRAITOL
• cellotetraitol
• 4)-O-b-D-glucopyranosyl-(1&reg
• CHEBI:151253
• DTXSID50970825
• Hexopyranosyl-(1->4)hexopyranosyl-(1->4)hexopyranosyl-(1->3)hexitol
• 5548-55-0
• WURCS=2.0/2,4,3/[h2122h][a2122h-1b_1-5]/1-2-2-2/a4-b1_b4-c1_c4-d1
• (2S,3R,4R,5R)-4-(((2S,3R,4R,5S,6R)-5-(((2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-3,4-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)hexane-1,2,3,5,6-pentaol
• D-Glucitol, O-beta-D-glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-4)-
• (2S,3R,4R,5R)-4-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexane-1,2,3,5,6-pentol

• InChIKey： LUAHEUHBAZYUOI-ZEUIETHYSA-N
• Inchi： InChI=1S/C24H44O21/c25-1-6(30)11(32)19(7(31)2-26)43-23-17(38)14(35)21(9(4-28)41-23)45-24-18(39)15(36)20(10(5-29)42-24)44-22-16(37)13(34)12(33)8(3-27)40-22/h6-39H,1-5H2/t6-,7+,8+,9+,10+,11+,12+,13-,14+,15+,16+,17+,18+,19+,20+,21+,22-,23-,24-/m0/s1
• SMILES： C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)OC3C(OC(C(C3O)O)OC(C(CO)O)C(C(CO)O)O)CO)CO)O)O)O)O

Computed Properties

• Exact Mass: 668.23750841g/mol
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 21
• Rotatable Bond Count: 14
• Monoisotopic Mass: 668.23750841g/mol
• Heavy Atom Count: 45
• Complexity: 873
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -9.5
• Topological Polar Surface Area: 359Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides